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Compound of Interest

Compound Name: Olsalazine Dimethyl Ester-13C12

Cat. No.: B15599952

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Olsalazine Dimethyl Ester-13Ci2, a stable
isotope-labeled compound crucial for research and development in the pharmaceutical field.
This document outlines commercially available sources, key quantitative data, and
representative experimental protocols.

Commercial Availability

Olsalazine Dimethyl Ester-13Ci2 is available from several specialized chemical suppliers. The
product is typically used as an intermediate in the synthesis of Olsalazine-13C12 Sodium Sallt,
an anti-inflammatory drug for treating inflammatory bowel disease and ulcerative colitis.[1]
Researchers can procure this compound from the following vendors:

Clinivex: Offers the compound in units of 1mg, 2.5mg, 5mg, and 10mg.[1]

Mithridion: Provides the product in 1mg, 2.5mg, and 5mg quantities.

LGC Standards: Supplies the compound and notes that a certificate of analysis is delivered
with the product.

Clearsynth: Lists the product as available for enquiry.

Quantitative Data
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A summary of the available quantitative data for Olsalazine Dimethyl Ester-13Ci2 is presented in
the table below. It is important to note that while some specifications are publicly available,
detailed information regarding purity and isotopic enrichment is typically provided in the
supplier-specific Certificate of Analysis upon purchase.

Parameter Value Source
Molecular Formula Ca13C12H14N206 Clinivex
Molecular Weight 342.2 g/mol Clinivex
Appearance Yellow Solid Clinivex
Solubility Dichloromethane Clinivex

Clinivex, Mithridion, LGC

Available Units 1mg, 2.5mg, 5mg, 10mg
Standards

Mechanism of Action of Olsalazine

Olsalazine acts as a prodrug, delivering two molecules of the active therapeutic agent, 5-
aminosalicylic acid (5-ASA), to the colon. The azo bond linking the two 5-ASA molecules is
cleaved by azoreductase enzymes produced by the colonic microbiota. The liberated 5-ASA
then exerts its anti-inflammatory effects locally on the epithelial cells of the colon. The primary
mechanism of 5-ASA is the inhibition of the cyclooxygenase (COX) and lipoxygenase
pathways, which in turn reduces the production of pro-inflammatory prostaglandins and
leukotrienes.
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Caption: Mechanism of action of Olsalazine in the colon.
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Representative Experimental Protocols

While specific protocols for the synthesis and quality control of Olsalazine Dimethyl Ester-13Ci2
are proprietary to the manufacturers, the following sections outline generalized experimental
workflows that are representative of the industry standards for producing and verifying such
isotopically labeled compounds.

Synthesis Workflow

The synthesis of Olsalazine Dimethyl Ester-13C12 would likely involve the diazotization of a 13C-
labeled aminobenzoic acid ester, followed by a coupling reaction.
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Caption: A representative workflow for the synthesis of Olsalazine Dimethy| Ester-13Ci..

Quality Control and Analysis Workflow
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The quality control of Olsalazine Dimethyl Ester-13Caiz2 is critical to ensure its identity, purity, and
isotopic enrichment. A multi-step analytical approach is typically employed.
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Caption: A standard quality control workflow for Olsalazine Dimethyl Ester-13Caz2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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